Cas no 6342-03-6 (4-tert-butyl-2-(ethoxymethyl)phenol)
6342-03-6 structure
Product Name:4-tert-butyl-2-(ethoxymethyl)phenol
CAS No:6342-03-6
MF:C13H20O2
MW:208.296704292297
CID:1651515
PubChem ID:241375
Update Time:2025-04-21
4-tert-butyl-2-(ethoxymethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-butyl-2-(ethoxymethyl)phenol
- NSC48677
- AC1Q58PI
- AC1L677Z
- CTK5B9105
- AR-1G4653
- NSC-48677
- AG-J-42800
- NSC48677; AC1Q58PI; AC1L677Z; CTK5B9105; AR-1G4653; NSC-48677; AG-J-42800;
- 6342-03-6
- DTXSID90287025
-
- Inchi: 1S/C13H20O2/c1-5-15-9-10-8-11(13(2,3)4)6-7-12(10)14/h6-8,14H,5,9H2,1-4H3
- InChI Key: SAAXEZSRTUHZPG-UHFFFAOYSA-N
- SMILES: O(CC)CC1=C(C=CC(=C1)C(C)(C)C)O
Computed Properties
- Exact Mass: 208.1464
- Monoisotopic Mass: 208.14633
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: 3.3
Experimental Properties
- Density: 0.99
- Boiling Point: 283.9°C at 760 mmHg
- Flash Point: 104.8°C
- Refractive Index: 1.505
- PSA: 29.46
- LogP: 3.22620
4-tert-butyl-2-(ethoxymethyl)phenol Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
6342-03-6 (4-tert-butyl-2-(ethoxymethyl)phenol) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk